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For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorodimethylphosphine [(CH₃)₂PCl] is a highly reactive and versatile organophosphorus

compound that serves as a cornerstone in a multitude of chemical syntheses. Its unique

electronic and steric properties make it an invaluable precursor for the introduction of the

dimethylphosphino group, a common moiety in the design of specialized ligands for catalysis

and as a building block in the synthesis of complex organic molecules. This guide provides a

comprehensive overview of the physical and chemical properties of

chlorodimethylphosphine, detailed protocols for its safe handling and synthesis, and an

exploration of its applications, particularly in the realm of drug discovery and development.

I. Core Physicochemical Properties
Chlorodimethylphosphine is a colorless, volatile liquid with a pungent odor. Its high reactivity

is largely dictated by the presence of the phosphorus-chlorine bond, which is susceptible to

nucleophilic attack. A summary of its key physical and chemical identifiers is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1581527?utm_src=pdf-interest
https://www.benchchem.com/product/b1581527?utm_src=pdf-body
https://www.benchchem.com/product/b1581527?utm_src=pdf-body
https://www.benchchem.com/product/b1581527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₂H₆ClP --INVALID-LINK--[1]

Molecular Weight 96.49 g/mol --INVALID-LINK--[1]

CAS Number 811-62-1 --INVALID-LINK--[1]

IUPAC Name chloro(dimethyl)phosphane --INVALID-LINK--[1]

Synonyms
Dimethylchlorophosphine,

(CH₃)₂PCl
--INVALID-LINK--[2]

Appearance Colorless liquid --INVALID-LINK--[3]

Boiling Point 76-77 °C --INVALID-LINK--[3]

Density 1.22 g/cm³ --INVALID-LINK--[3]

II. Spectroscopic Signature
The structural characterization of chlorodimethylphosphine and its derivatives is routinely

performed using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
³¹P NMR: As a phosphorus-containing compound, ³¹P NMR spectroscopy is a primary tool for

its characterization. The chemical shift of the phosphorus nucleus is highly sensitive to its

electronic environment.[4][5] For chlorodimethylphosphine, the ³¹P NMR spectrum

typically shows a single resonance.

¹H NMR: The proton NMR spectrum is expected to show a doublet for the methyl protons

due to coupling with the phosphorus nucleus (²JP-H). The magnitude of this coupling

constant is characteristic of the P-C-H bonding arrangement.[6]

¹³C NMR: The carbon NMR spectrum will display a signal for the methyl carbons, which will

also be split into a doublet due to coupling with the phosphorus atom.

Note: Specific chemical shifts can be influenced by the solvent and concentration.
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Infrared (IR) Spectroscopy
The IR spectrum of chlorodimethylphosphine will exhibit characteristic absorption bands

corresponding to the vibrational modes of its functional groups. Key absorptions are expected

for C-H stretching and bending vibrations of the methyl groups. The P-Cl stretching frequency

is also a characteristic feature.[7][8][9]

III. Chemical Reactivity and Mechanistic Insights
The reactivity of chlorodimethylphosphine is dominated by the electrophilic nature of the

phosphorus atom and the lability of the P-Cl bond.

Nucleophilic Substitution at Phosphorus
The most common reaction of chlorodimethylphosphine involves the displacement of the

chloride ion by a nucleophile. This reaction is the foundation for the synthesis of a wide array of

tertiary phosphines.

Reaction with Organometallic Reagents: Chlorodimethylphosphine readily reacts with

Grignard reagents (R-MgX) and organolithium compounds (R-Li) to form new phosphorus-

carbon bonds.[3] This is a widely used method for the synthesis of tertiary phosphines with

the general formula R-P(CH₃)₂.[3] The reaction is believed to proceed via a nucleophilic

addition mechanism.[10][11] For instance, the reaction with methylmagnesium chloride can

be used to synthesize trimethylphosphine.[12]

Reaction with Alcohols and Amines: The reaction with alcohols or alkoxides yields

dimethylphosphinites, (CH₃)₂P-OR, while reactions with primary or secondary amines

produce aminophosphines, (CH₃)₂P-NR₂, which are also important classes of ligands and

synthetic intermediates.[3]

Reaction with Water
Chlorodimethylphosphine reacts violently with water, hydrolyzing to produce phosphine gas,

which is flammable and toxic, and other phosphorus-containing byproducts. This reaction

underscores the need for stringent anhydrous conditions when handling this compound.
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IV. Synthesis of Chlorodimethylphosphine: An
Experimental Protocol
The synthesis of chlorodimethylphosphine is typically achieved through the reaction of

phosphorus trichloride with a methylating agent. The following is a representative protocol

based on the Grignard approach.

Methylmagnesium Halide (CH3MgX)
Phosphorus Trichloride (PCl3)

Reaction under
Inert Atmosphere

(e.g., Argon or Nitrogen)

Addition Aqueous Workup
(under controlled conditions)

Quenching DistillationIsolation Chlorodimethylphosphine
((CH3)2PCl)

Final Product

Click to download full resolution via product page

Figure 1: A generalized workflow for the synthesis of chlorodimethylphosphine.

Step-by-Step Methodology:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a

mechanical stirrer, a reflux condenser, and a dropping funnel, prepare the methylmagnesium

halide (e.g., methylmagnesium iodide or bromide) from magnesium turnings and the

corresponding methyl halide in anhydrous diethyl ether under an inert atmosphere (argon or

nitrogen).[13]

Reaction with Phosphorus Trichloride: Cool the freshly prepared Grignard reagent in an ice-

salt bath. Slowly add a solution of phosphorus trichloride in anhydrous diethyl ether to the

stirred Grignard reagent. The molar ratio of the Grignard reagent to phosphorus trichloride

should be carefully controlled to favor the formation of the desired product.

Reaction Quenching and Work-up: After the addition is complete, allow the reaction mixture

to warm to room temperature and stir for several hours. The reaction is then carefully

quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

Extraction and Drying: Separate the ethereal layer and extract the aqueous layer with diethyl

ether. Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium

sulfate.
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Purification: Remove the solvent by distillation. The crude product is then purified by

fractional distillation under an inert atmosphere to yield pure chlorodimethylphosphine.

V. Applications in Research and Drug Development
The utility of chlorodimethylphosphine extends to various areas of chemical synthesis, with

significant implications for the pharmaceutical industry.

Ligand Synthesis for Homogeneous Catalysis
Chlorodimethylphosphine is a key precursor for the synthesis of a wide variety of phosphine

ligands.[1] These ligands are crucial in homogeneous catalysis, enabling a broad range of

chemical transformations with high efficiency and selectivity, such as in cross-coupling

reactions.[1] The electronic and steric properties of the phosphine ligand can be fine-tuned by

introducing different substituents via the reaction of chlorodimethylphosphine with various

organometallic reagents.

Precursor in Pharmaceutical Synthesis
Organophosphorus compounds, including those derived from chlorodimethylphosphine, are

integral to the synthesis of many active pharmaceutical ingredients (APIs). Chloro-containing

molecules, in general, are prevalent in a large number of FDA-approved drugs.[14] The

introduction of a phosphonate or related group, often facilitated by precursors like

chlorodimethylphosphine, can enhance the therapeutic properties of a drug molecule.

VI. Safety, Handling, and Storage
Chlorodimethylphosphine is a hazardous chemical that requires strict safety precautions.

Hazards:

Flammability: It is a highly flammable liquid and vapor and is pyrophoric, meaning it can

ignite spontaneously in air.[1][15]

Toxicity: It is harmful if swallowed or inhaled and can be fatal in contact with skin.[1][15]

Reactivity with Water: It reacts violently with water, releasing flammable and toxic gases.
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Handling:

All manipulations should be carried out in a well-ventilated fume hood under an inert

atmosphere (e.g., argon or nitrogen).

Appropriate personal protective equipment (PPE), including flame-retardant laboratory coats,

chemical-resistant gloves, and safety goggles, must be worn.

Avoid contact with skin, eyes, and clothing.

Use non-sparking tools and take precautionary measures against static discharge.

Storage:

Store in a cool, dry, well-ventilated area away from sources of ignition.

Keep containers tightly closed under an inert atmosphere.

Store separately from water, oxidizing agents, and other incompatible materials.

VII. Conclusion
Chlorodimethylphosphine is a pivotal reagent in organophosphorus chemistry, offering a

gateway to a vast array of phosphine-based compounds. Its well-defined physical and chemical

properties, coupled with its versatile reactivity, make it an indispensable tool for researchers

and synthetic chemists. A thorough understanding of its characteristics, along with strict

adherence to safety protocols, is paramount for its effective and safe utilization in the synthesis

of novel ligands, catalysts, and pharmaceutically relevant molecules.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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